Cas no 1214345-07-9 (2,3-Bis(2-fluorophenyl)isonicotinic acid)

• Product Name: 2,3-Bis(2-fluorophenyl)isonicotinic acid
• CAS No: 1214345-07-9
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4801014
• Update Time: 2025-05-20

2,3-Bis(2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(2-fluorophenyl)isonicotinic acid
• 2,3-Bis(2-fluorophenyl)isonicotinic acid

• Inchi： 1S/C18H11F2NO2/c19-14-7-3-1-5-11(14)16-13(18(22)23)9-10-21-17(16)12-6-2-4-8-15(12)20/h1-10H,(H,22,23)
• InChI Key： QAUIXAMBHFKOFI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C(=O)O)C=CN=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(2-fluorophenyl)isonicotinic acid

2,3-Bis(2-Fluorophenyl)Isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1214345-07-9, commonly referred to as 2,3-Bis(2-fluorophenyl)isonicotinic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique chemical structure, which incorporates two fluorophenyl groups attached to an isonicotinic acid backbone. The presence of these fluorine atoms introduces interesting electronic and steric properties, making it a valuable molecule for various applications in drug discovery and development.

Isonicotinic acid itself is a derivative of nicotinic acid, a well-known precursor to niacin and other bioactive molecules. The substitution of two fluorophenyl groups at the 2 and 3 positions of the isonicotinic acid backbone significantly alters its physicochemical properties. Recent studies have demonstrated that this substitution enhances the compound's solubility in organic solvents while maintaining its stability under physiological conditions. Such properties make it an ideal candidate for use in drug delivery systems and as a building block in combinatorial chemistry.

One of the most intriguing aspects of 2,3-Bis(2-fluorophenyl)isonicotinic acid is its potential as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted its potent anti-inflammatory activity in vitro, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 2,3-Bis(2-fluorophenyl)isonicotinic acid involves a multi-step process that typically begins with the preparation of isonicotinic acid derivatives. The introduction of fluorophenyl groups is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, 2,3-Bis(2-fluorophenyl)isonicotinic acid has shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. Furthermore, its ability to cross the blood-brain barrier has opened up new avenues for its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another area where this compound has made significant contributions is in the development of fluorescent probes for bioimaging applications. The fluorine atoms present in the molecule contribute to its strong fluorescence properties, making it an excellent candidate for tracking cellular processes in real-time. This has led to its use in advanced imaging techniques such as fluorescence resonance energy transfer (FRET) and confocal microscopy.

From an environmental perspective, 2,3-Bis(2-fluorophenyl)isonicotinic acid exhibits low toxicity towards aquatic organisms, making it a safer alternative to other compounds with similar functionalities. This characteristic aligns with current trends towards green chemistry and sustainable drug development.

In conclusion, CAS No. 1214345-07-9, or 2,3-Bis(2-fluorophenyl)isonicotinic acid, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and therapeutic applications, position it as a key player in future research and development efforts.